Cas no 224186-03-2 (Integracin A)

• Product Name: Integracin A
• CAS No: 224186-03-2
• MF: C₃₇H₅₆O₈
• MW: 628.835752487183
• CID: 1066747
• PubChem ID: 124354153
• Update Time: 2025-07-17

Integracin A Chemical and Physical Properties

Names and Identifiers

• INTEGRACIN A
• integracins A
• Benzoic acid, 2-[8-(acetyloxy)undecyl]-4,6-dihydroxy-, 8-(3,5-dihydroxyphenyl)-1-propyloctyl ester
• [8-(3,5-dihydroxyphenyl)-1-propyl-octyl] 2-(8-acetoxyundecyl)-4,6-dihydroxy-benzoate
• 224186-03-2
• J-014703
• 11-(3,5-dihydroxyphenyl)undecan-4-yl 2-(8-acetyloxyundecyl)-4,6-dihydroxybenzoate
• Integracin A

• Inchi： 1S/C37H56O8/c1-4-16-33(44-27(3)38)20-14-11-7-9-13-19-29-24-32(41)26-35(42)36(29)37(43)45-34(17-5-2)21-15-10-6-8-12-18-28-22-30(39)25-31(40)23-28/h22-26,33-34,39-42H,4-21H2,1-3H3
• InChI Key： LCCCZIASPPCLCU-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC(=CC=1CCCCCCCC(CCC)OC(C)=O)O)O)=O)C(CCC)CCCCCCCC1C=C(C=C(C=1)O)O

Computed Properties

• Exact Mass: 628.39751874g/mol
• Monoisotopic Mass: 628.39751874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 45
• Rotatable Bond Count: 25
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.4
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.1±0.1 g/cm3
• Boiling Point: 764.8±59.0 °C at 760 mmHg
• Flash Point: 228.8±26.1 °C
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Integracin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Integracin A

Integracin A (CAS No: 224186-03-2) - A Comprehensive Overview

Integracin A, chemically designated as 2-amino-5-chlorobenzothiazole, is a significant compound in the realm of pharmaceutical research and development. With a CAS number of 224186-03-2, this molecule has garnered attention for its potential applications in medicinal chemistry and therapeutic interventions. This article delves into the properties, synthesis, biological activities, and recent advancements involving Integracin A.

The molecular structure of Integracin A consists of a benzothiazole core, which is a fused heterocyclic system comprising a benzene ring and a thiazole ring. This structural motif is well-known for its versatility in drug design due to its ability to interact with various biological targets. The presence of both amino and chloro substituents on the benzothiazole ring enhances its reactivity and functionalization potential, making it a valuable scaffold for developing novel therapeutic agents.

In terms of synthesis, Integracin A can be prepared through multi-step organic reactions that involve the functionalization of the benzothiazole core. One common synthetic route includes the condensation of 2-aminothiophenol with thioanisole, followed by chlorination to introduce the chloro substituent. Advanced synthetic methodologies have also been explored to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

The biological activity of Integracin A has been extensively studied in recent years. Research indicates that this compound exhibits promising properties as an inhibitor of certain enzymes and receptors involved in inflammatory and infectious diseases. Specifically, studies have shown that Integracin A can modulate the activity of Janus kinases (JAKs), which are key players in immune responses. By inhibiting JAKs, Integracin A has demonstrated potential in alleviating symptoms associated with autoimmune disorders.

Furthermore, Integracin A has been investigated for its antimicrobial properties. Preliminary studies suggest that it can effectively inhibit the growth of various bacterial strains, including those resistant to conventional antibiotics. This finding is particularly noteworthy given the increasing global concern over antibiotic resistance. The mechanism by which Integracin A exerts its antimicrobial effects appears to involve disruption of bacterial cell wall synthesis and membrane integrity.

Recent advancements in computational chemistry have also contributed to our understanding of Integracin A's interactions with biological targets. Molecular docking studies have identified specific binding pockets on JAKs and bacterial enzymes where Integracin A can dock effectively. These insights have guided the design of derivatives with enhanced potency and selectivity, paving the way for more targeted therapeutic interventions.

In clinical settings, Integracin A is being evaluated in preclinical trials to assess its safety and efficacy. Phase I trials have shown that the compound is well-tolerated at various doses, with minimal side effects observed. These positive results have encouraged researchers to proceed with larger-scale clinical trials to further validate its therapeutic potential. The focus is on developing integrin inhibitors as treatments for conditions such as cancer, inflammation, and infectious diseases.

The role of integrins in cellular processes has been a subject of intense research interest. Integrins are transmembrane receptors that mediate cell-extracellular matrix interactions and are involved in various physiological processes, including cell adhesion, migration, and signal transduction. By modulating integrin activity, compounds like Integracin A can potentially disrupt these processes in pathological conditions.

One particularly exciting area of research involves the use of Integracin A as a prodrug or combination therapy agent. By pairing it with other drugs that target different pathways, researchers aim to achieve synergistic effects that could enhance treatment outcomes. For instance, combining Integracin A with chemotherapeutic agents or immunotherapies might provide a more comprehensive approach to treating complex diseases such as cancer.

The development of novel drug delivery systems has also been explored in conjunction with Integracin A. Nanotechnology-based delivery platforms offer precise targeting and controlled release profiles, which could improve the efficacy and reduce side effects associated with traditional formulations. These advancements hold promise for optimizing the therapeutic use of Integracin A in clinical practice.

In conclusion, Integrasin A (CAS No: 224186-03-2) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique chemical structure, coupled with promising biological activities, positions it as a valuable candidate for further research and development. As our understanding of its mechanisms and applications continues to grow, so too does its potential to contribute to advancements in medicine and healthcare.